Cas no 921999-81-7 (4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 921999-81-7
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 5362759
• Update Time: 2025-11-01

4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzamide
• 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• Inchi： 1S/C16H13ClN2O2/c17-12-4-1-10(2-5-12)16(21)18-13-6-7-14-11(9-13)3-8-15(20)19-14/h1-2,4-7,9H,3,8H2,(H,18,21)(H,19,20)
• InChI Key： OONSOPDCTMWUBJ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Recent Advances in the Study of 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS: 921999-81-7)

The compound 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS: 921999-81-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide as a promising scaffold for drug development. The compound's unique structural features, including the tetrahydroquinoline core and the chloro-substituted benzamide moiety, contribute to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against protein kinases implicated in cancer progression. The researchers utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions of 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide with the ATP-binding site of specific kinases. The results indicated a high binding affinity and selectivity, suggesting its potential as a lead compound for further optimization.

Another significant development involves the compound's application in neurodegenerative disease research. A recent preprint on bioRxiv reported that 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide exhibited neuroprotective effects in cellular models of Alzheimer's disease. The study proposed that the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation could be leveraged for therapeutic intervention.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the clinical translation of 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide. Current research efforts are focused on addressing pharmacokinetic limitations and optimizing the compound's drug-like properties. Ongoing structure-activity relationship (SAR) studies aim to identify derivatives with improved bioavailability and target specificity.

In conclusion, 4-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS: 921999-81-7) represents a versatile chemical entity with multiple therapeutic applications. The compound's recent progress in various disease models underscores its potential as a valuable tool for drug discovery and development. Future research directions should focus on translational studies to bridge the gap between preclinical findings and clinical applications.